![molecular formula C15H18F3NO B5708369 2-cyclohexyl-N-[3-(trifluoromethyl)phenyl]acetamide](/img/structure/B5708369.png)
2-cyclohexyl-N-[3-(trifluoromethyl)phenyl]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-cyclohexyl-N-[3-(trifluoromethyl)phenyl]acetamide, also known as CX-717, is a novel compound that has been extensively studied for its potential cognitive enhancing effects. The compound belongs to the class of ampakines, which are positive allosteric modulators of AMPA receptors in the brain.
Mechanism of Action
2-cyclohexyl-N-[3-(trifluoromethyl)phenyl]acetamide acts as a positive allosteric modulator of AMPA receptors in the brain. AMPA receptors are involved in synaptic plasticity, which is the process by which the strength of connections between neurons is modified in response to experience. By enhancing the activity of AMPA receptors, this compound is thought to improve synaptic plasticity and enhance cognitive function.
Biochemical and Physiological Effects:
In animal models, this compound has been shown to increase the release of glutamate, a neurotransmitter that is involved in synaptic plasticity. This compound has also been shown to increase the activity of neurons in the prefrontal cortex, a brain region that is involved in working memory and attention. In human subjects, this compound has been shown to improve working memory and attention, as well as increase the activity of the prefrontal cortex.
Advantages and Limitations for Lab Experiments
One advantage of 2-cyclohexyl-N-[3-(trifluoromethyl)phenyl]acetamide is that it has been extensively studied in animal models and human subjects, and has been shown to have cognitive enhancing effects. However, one limitation is that the mechanism of action of this compound is not fully understood, and more research is needed to elucidate its effects on synaptic plasticity and cognitive function.
Future Directions
There are several future directions for research on 2-cyclohexyl-N-[3-(trifluoromethyl)phenyl]acetamide. One area of research is to investigate the potential therapeutic applications of this compound in the treatment of cognitive disorders such as Alzheimer's disease and schizophrenia. Another area of research is to investigate the long-term effects of this compound on cognitive function and synaptic plasticity. Additionally, more research is needed to elucidate the mechanism of action of this compound and its effects on AMPA receptors in the brain.
Synthesis Methods
2-cyclohexyl-N-[3-(trifluoromethyl)phenyl]acetamide can be synthesized via a multi-step process that involves the reaction of cyclohexylmagnesium bromide with 3-(trifluoromethyl)benzaldehyde to form the corresponding alcohol. The alcohol is then converted to the acetamide using acetic anhydride and pyridine as catalysts. The final step involves the purification of the compound using column chromatography.
Scientific Research Applications
2-cyclohexyl-N-[3-(trifluoromethyl)phenyl]acetamide has been extensively studied for its potential cognitive enhancing effects. It has been shown to improve working memory, attention, and learning in animal models and human subjects. This compound has also been investigated for its potential therapeutic applications in the treatment of cognitive disorders such as Alzheimer's disease and schizophrenia.
properties
IUPAC Name |
2-cyclohexyl-N-[3-(trifluoromethyl)phenyl]acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H18F3NO/c16-15(17,18)12-7-4-8-13(10-12)19-14(20)9-11-5-2-1-3-6-11/h4,7-8,10-11H,1-3,5-6,9H2,(H,19,20) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XMWXMIVIUSBNRG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)CC(=O)NC2=CC=CC(=C2)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H18F3NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
285.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.